Cas no 1361610-59-4 (3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl)

• Product Name: 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl
• CAS No: 1361610-59-4
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4999469
• Update Time: 2025-06-28

3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-6-4-8(11(16)9(15)5-6)7-2-1-3-10(12(7)17)20-13(18)19/h1-5,13H
• InChI Key： AJKIZYQFYULJKO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1F)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl

3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl: A Comprehensive Overview

3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl, identified by the CAS number 1361610-59-4, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its complex molecular structure, which includes a biphenyl core substituted with multiple halogen atoms and a difluoromethoxy group. The presence of these substituents imparts unique chemical properties, making it a subject of interest in both academic research and industrial applications.

The molecular structure of 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl consists of two benzene rings connected by a single bond (biphenyl system). The substituents on the rings include three chlorine atoms at positions 2, 3, and 5 on one ring and a difluoromethoxy group (-O-CF₂-) along with a fluorine atom at position 2' on the other ring. This arrangement of substituents significantly influences the compound's physical and chemical properties, such as its melting point, solubility, and reactivity.

Recent studies have highlighted the importance of halogenated biphenyl compounds like 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl in materials science. For instance, researchers have explored the potential of this compound as a precursor for advanced materials such as high-performance polymers and electronic devices. The unique electronic properties imparted by the halogen atoms make it a promising candidate for applications in optoelectronics and semiconductors.

In addition to its structural uniqueness, 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl has been studied for its role in catalytic processes. The compound's ability to act as a catalyst in certain organic reactions has been documented in recent scientific literature. For example, it has been used to facilitate the synthesis of complex organic molecules through mechanisms such as Friedel-Crafts alkylation and acylation. These findings underscore its versatility in chemical synthesis.

The synthesis of 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl involves a series of carefully controlled reactions that require precise conditions to achieve high yields and purity. Researchers have developed innovative methods to optimize the synthesis process, including the use of microwave-assisted synthesis and continuous flow reactors. These advancements have not only improved the efficiency of production but also reduced environmental impact.

The application of 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl extends beyond materials science into the field of pharmacology. Recent studies have explored its potential as a lead compound in drug discovery programs targeting various diseases. The compound's ability to interact with specific biological targets makes it an interesting candidate for further investigation in medicinal chemistry.

In conclusion, 3'-(Difluoromethoxy)-2'-fluoro-2,3,5-trichlorobiphenyl, with its unique molecular structure and diverse applications across multiple disciplines, continues to be a focal point for scientific research. As advancements in synthetic methodologies and material science progress further, this compound is expected to play an increasingly important role in both academic and industrial settings.